N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide

• IUPAC Name: N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C22H24N2O4/c1-13-9-14(2)11-16(10-13)21(25)23-8-7-15-12-17-18(27-3)5-6-19(28-4)20(17)24-22(15)26/h5-6,9-12H,7-8H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: FEAVDNYAVDRKTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCCC2=CC3=C(C=CC(=C3NC2=O)OC)OC)C
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol
• CAS No.: 851403-67-3

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a quinoline ring, two methoxy groups, and a benzamide group. The presence of these functional groups can significantly influence the compound’s physical and chemical properties.

Scientific Research Applications

Sigma-2 Receptor Probes

Sigma-2 receptors play a significant role in cancer biology and neuropharmacology. Research involving compounds similar to "N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide" demonstrates their utility as probes for studying sigma-2 receptors. For instance, studies on radiolabeled benzamide analogs, such as [3H]RHM-1 and [3H]RHM-2, have provided insights into the affinity and binding characteristics of sigma-2 receptors, contributing to our understanding of their role in proliferating tumor cells and potential implications for cancer therapy (Xu et al., 2005).

Synthetic Chemistry and Drug Development

The development of efficient synthetic routes for complex molecules is crucial in drug discovery and development. A practical and scalable synthetic method for molecules similar to the target compound has been described, showcasing advancements in medicinal chemistry and the synthesis of potential pharmaceuticals. Such research underlines the importance of innovative synthetic strategies in creating novel therapeutic agents (Yoshida et al., 2014).

Cellular Proliferation and Imaging

Compounds with structural similarities to "this compound" have been explored for their potential in assessing cellular proliferation in tumors. For example, studies on 18F-ISO-1, a cellular proliferative marker, have evaluated its feasibility for imaging tumor proliferation by PET in patients with malignant neoplasms. This research highlights the potential of such compounds in diagnostic imaging and their contribution to personalized medicine (Dehdashti et al., 2013).

Anticancer Agents and Molecular Docking

The quest for novel anticancer agents has led to the exploration of dihydroisoquinoline heterocycles for their potent topoisomerase I-targeting activity and cytotoxicity. The synthesis of novel compounds and evaluation of their anticancer activities, supported by molecular docking studies, exemplifies the multidisciplinary approach to drug discovery, combining synthetic chemistry, biology, and computational methods to identify promising therapeutic candidates (Saleh et al., 2020).